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Compound of Interest

Compound Name: Ethyl pipecolinate

Cat. No.: B108307

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of Ethyl
pipecolinate, a significant heterocyclic compound often utilized as a building block in the
synthesis of various pharmaceutical agents. The following sections detail its physicochemical
characteristics, present standardized experimental protocols for their determination, and offer
visual representations of these methodologies.

Core Physical and Chemical Properties

Ethyl pipecolinate is a clear, colorless to light yellow liquid at room temperature.[1][2][3] Its
fundamental properties are crucial for its handling, storage, and application in synthetic
chemistry.

The table below summarizes the key quantitative physical properties of Ethyl pipecolinate,
compiled from various sources.
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Property Value Reference Temperature
Molecular Formula CsH1sNO:2 N/A

Molecular Weight 157.21 g/mol N/A

Boiling Point 216-217 °C N/A

Density 1.006 g/mL 25°C

Refractive Index 1.456 (n20/D) 20 °C

Flash Point 115 °F (46 °C) N/A

Predicted pKa 8.40+£0.10 N/A

Storage Temperature 2-8 °C N/A

Data sourced from multiple chemical suppliers and databases.[1][3][4][5]

Experimental Protocols for Property Determination

The following sections provide detailed methodologies for the experimental determination of
the primary physical properties of liquid compounds such as Ethyl pipecolinate.

The boiling point is the temperature at which a liquid's vapor pressure equals the external
pressure.[6] The capillary method is a common and efficient technique for determining the
boiling point of small quantities of liquid.

Apparatus:

Thiele tube or oil bath

Thermometer

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner or hot plate)
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e Liquid paraffin or other suitable high-boiling point liquid

Procedure:

 Fill the Thiele tube or beaker with liquid paraffin to the appropriate level.

e Add a small amount (a few milliliters) of Ethyl pipecolinate into the small test tube.

e Place the capillary tube, with its sealed end facing upwards, into the test tube containing the
sample.[7]

 Attach the test tube to the thermometer using a rubber band or wire, ensuring the sample is
level with the thermometer bulb.

e Immerse the assembly into the oil bath, making sure the rubber band is not in contact with
the oil.[7]

o Gently heat the side arm of the Thiele tube or the oil bath with constant stirring.[7][8]

e As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

o Continue gentle heating until a rapid and continuous stream of bubbles is observed.
o Turn off the heat source and allow the apparatus to cool slowly.

e The boiling point is the temperature at which the stream of bubbles stops and the liquid
begins to enter the capillary tube.[7] Record this temperature.
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Apparatus Setup

Fill Thiele tube Add Ethyl Pipecolinate Insert capillary tube
with oil to test tube (sealed end up)

Attach test tube. \mmerse assembly | | start Heati
to thermomet ter in oil bath |

Weigh empty, dry
graduated cylinder (m1)

l

Add a known volume
of Ethyl Pipecolinate (V)

l

Weigh the cylinder
with the liquid (m2)

l

Measure liquid
temperature (T)

Calculation

y

Calculate mass of liquid:
m=m2-ml

Calculate density:
p=m/V
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Preparation
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Sample Application

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of Ethyl Pipecolinate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b108307#what-are-the-physical-properties-of-ethyl-
pipecolinate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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